Cas no 2295873-82-2 ((3-Bromo-2-fluoro-5-methylphenyl)cyclobutylmethanone)

• Product Name: (3-Bromo-2-fluoro-5-methylphenyl)cyclobutylmethanone
• CAS No: 2295873-82-2
• MF: C₁₂H₁₂BrFO
• MW: 271.125486373901
• CID: 6781094
• Update Time: 2026-03-12

(3-Bromo-2-fluoro-5-methylphenyl)cyclobutylmethanone Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-fluoro-5-methylphenyl)cyclobutylmethanone

• Inchi： 1S/C12H12BrFO/c1-7-5-9(11(14)10(13)6-7)12(15)8-3-2-4-8/h5-6,8H,2-4H2,1H3
• InChI Key： FJJXBDFJAPAKOX-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC(Br)=C1F)(C1CCC1)=O

Experimental Properties

• Density: 1.468±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 339.6±42.0 °C(Predicted)

Additional information on (3-Bromo-2-fluoro-5-methylphenyl)cyclobutylmethanone

Introduction to (3-Bromo-2-fluoro-5-methylphenyl)cyclobutylmethanone (CAS No. 2295873-82-2)

(3-Bromo-2-fluoro-5-methylphenyl)cyclobutylmethanone, CAS No. 2295873-82-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates a bromo substituent, a fluoro group, and a methyl group on a phenyl ring, which is further connected to a cyclobutyl moiety through a methanone linkage. Such structural complexity not only makes it an intriguing subject of study but also opens up diverse possibilities for its application in drug discovery and molecular design.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of more complex molecules. The presence of both electrophilic and nucleophilic centers in its structure allows for versatile chemical transformations, making it a valuable building block for medicinal chemists. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In the realm of pharmaceutical research, (3-Bromo-2-fluoro-5-methylphenyl)cyclobutylmethanone has been explored for its potential biological activity. Studies have indicated that compounds with similar structural motifs may exhibit properties such as kinase inhibition, anti-inflammatory effects, and even antitumor activity. The bromo and fluoro substituents are particularly noteworthy, as they are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules by influencing metabolic stability and receptor binding affinity.

The cyclobutyl ring in this compound adds an additional layer of complexity, contributing to its unique physicochemical properties. Cycloalkyl groups are often incorporated into drug candidates to improve solubility, reduce lipophilicity, and enhance oral bioavailability. The methanone linkage provides a stable core structure while allowing for further functionalization at multiple sites. This combination of features makes (3-Bromo-2-fluoro-5-methylphenyl)cyclobutylmethanone a versatile candidate for exploring new therapeutic pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of a fluoro group can significantly alter the electronic properties of a molecule, leading to improved binding interactions with biological targets. In particular, the 2-fluorophenyl moiety has been shown to enhance metabolic stability and reduce susceptibility to degradation by enzymes such as cytochrome P450 enzymes. This property is crucial for developing drugs with longer half-lives and improved efficacy.

The bromo substituent on the phenyl ring also plays a critical role in modulating the biological activity of this compound. Bromine atoms are known to increase lipophilicity and can participate in various chemical reactions, including cross-coupling reactions that are widely used in drug synthesis. Additionally, brominated compounds have been reported to exhibit enhanced binding affinity to certain biological targets, making them attractive candidates for drug development.

The methyl group at the 5-position of the phenyl ring further contributes to the structural diversity of (3-Bromo-2-fluoro-5-methylphenyl)cyclobutylmethanone. Methyl groups can influence the conformational flexibility of molecules, affecting their interaction with biological targets. They can also serve as handles for further functionalization through reactions such as alkylation or acylation.

In conclusion, (3-Bromo-2-fluoro-5-methylphenyl)cyclobutylmethanone represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. The presence of key substituents such as bromo, fluoro, and methyl, along with the cyclobutyl moiety, provides a rich framework for exploration in drug discovery. As synthetic methodologies continue to advance, the accessibility and utility of this compound are expected to grow, further solidifying its importance in medicinal chemistry.